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Compound of Interest

N-Succinimidyl-S-
Compound Name: )
acetylthioacetate

Cat. No.: B1681477

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of N-
Succinimidyl-S-acetylthioacetate (SATA), a common reagent used for protein modification.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

Chemical and Hazard Profile

A clear understanding of the chemical properties and associated hazards of SATAis
fundamental to its safe handling and disposal.

Property Value

CAS Number 76931-93-6[1][2]

Molecular Formula C8HINO5S[1]

Molecular Weight 231.23 g/mol [1][2]
Appearance White to off-white solid[1][2]

May cause respiratory irritation. Causes skin
Hazards T } S
irritation. Causes serious eye irritation.[3]
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Operational Plan for Disposal

This section outlines the standard operating procedure for the disposal of SATA.

Personal Protective Equipment (PPE)

Before handling SATA for disposal, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves.

o Protective Clothing: Laboratory coat.

o Eye Protection: Safety glasses or goggles.[3]

o Face Protection: Use a face shield if there is a risk of splashing.[3]

o Respiratory Protection: If handling powder and dust generation is likely, a dust respirator is
recommended.[3]

Waste Classification and Segregation

Properly classify and segregate SATA waste to ensure it is handled by the appropriate waste
stream.

e Solid Waste:

o Unused or expired SATA powder.

o Contaminated consumables (e.g., weigh boats, pipette tips, microfuge tubes).
e Liquid Waste:

o Solutions containing SATA.

o Solvents used to rinse glassware contaminated with SATA.

Step-by-Step Disposal Procedure

For Solid Waste (Powder and Contaminated Consumables):
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e Work in a Ventilated Area: Conduct all disposal procedures in a well-ventilated area, such as
a chemical fume hood, to avoid inhalation of dust.[3]

e Containerization:

o Carefully place the solid SATA waste into a designated, sealable hazardous waste
container.[3]

o For small amounts of powder, use a dry, clean-up procedure to avoid generating dust.[3]

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "N-
Succinimidyl-S-acetylthioacetate,” the CAS number (76931-93-6), and the approximate
amount.

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.[3]

For Liquid Waste (SATA Solutions):
o Containerization:

o Collect all liquid waste containing SATA in a designated, leak-proof hazardous waste
container.

o Do not mix with other incompatible waste streams.

e Labeling: Label the container with "Hazardous Waste," the full chemical name "N-
Succinimidyl-S-acetylthioacetate,” the solvent(s) used, and the estimated concentration.

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
preferably in secondary containment.

Spill Management

In the event of a spill, follow these procedures:

e Dry Spill:
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o Alert personnel in the immediate area.
o Wearing appropriate PPE, use a dry clean-up procedure to avoid generating dust.[3]

o Sweep or vacuum up the spilled material and place it in a sealed container for disposal as
hazardous waste.[3]

o Wet Spill:
o Alert personnel in the immediate area.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
o Shovel or vacuum the absorbed material into a labeled container for disposal.[3]

o Wash the spill area with large amounts of water, and prevent runoff from entering drains.
[3] If contamination of drains occurs, notify emergency services.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Succinimidyl-S-acetylthioacetate.
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Caption: Workflow for the proper disposal of SATA waste.

Disclaimer: This information is intended as a guide. Always consult your institution's specific
safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most
complete and up-to-date information.[3] Dispose of contents/container to an authorized
hazardous or special waste collection point in accordance with any local regulation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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